Cas no 1008712-52-4 (1-(4-ethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-(4-ethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1008712-52-4
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5445150
• PubChem ID: 2986966
• Update Time: 2023-11-20

1-(4-ethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• AKOS016319145
• 1008712-52-4
• F3023-0973
• 1-(4-ethylphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• 1-(4-ethylphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• AKOS001766176
• 1-(4-ethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• STL020560
• 1-(4-Ethylphenyl)-3-[[4-(4-morpholinyl)phenyl]amino]-2,5-pyrrolidinedione

• Inchi： 1S/C22H25N3O3/c1-2-16-3-7-19(8-4-16)25-21(26)15-20(22(25)27)23-17-5-9-18(10-6-17)24-11-13-28-14-12-24/h3-10,20,23H,2,11-15H2,1H3
• InChI Key： LEDKUPVYELOHHM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Computed Properties

• Exact Mass: 379.18959167g/mol
• Monoisotopic Mass: 379.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.5±55.0 °C(Predicted)
• pka: 6.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines